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Compound of Interest

Compound Name: (2-Hydroxyethyl)iminodiacetic acid

Cat. No.: B1293583 Get Quote

(2-Hydroxyethyl)iminodiacetic acid (HEIDA) is a versatile chelating agent used across

various scientific and industrial fields. As a biodegradable, strong metal chelator, it presents an

effective alternative to traditional agents like nitrilotriacetic acid (NTA). Its structure, featuring a

hydroxyethyl group and two carboxymethyl groups attached to a central nitrogen atom, allows it

to act as a tridentate or potentially tetradentate ligand, forming stable complexes with a wide

range of metal ions.

The chelation mechanism involves the coordination of metal ions through the lone pair of

electrons on the nitrogen atom and the negatively charged oxygen atoms of the carboxylate

groups.[1] This forms stable, five-membered chelate rings, which enhances the stability of the

resulting metal complex.[2] The presence of the hydroxyethyl group can also influence the

solubility and stability of the complexes.[3]

Key Applications:

Environmental Remediation: HEIDA is used to chelate metal ions in environmental contexts.

It can be used as a chelating agent for Fe(III) ions, which improves the performance of

Fenton's reaction for the destruction of pollutants like perchloroethylene in soil. The core

structure, iminodiacetic acid (IDA), is effective in adsorbing and removing toxic heavy metal

ions such as Cr(VI), Pb(II), Cu(II), and Ni(II) from aqueous solutions.[1][2]
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Radiopharmaceutical Development: Derivatives of HEIDA are crucial in nuclear medicine.

For example, Technetium-99m labeled HIDA (Tc-99m HIDA) is a well-established

radiopharmaceutical used for hepatobiliary imaging to evaluate liver and gallbladder function.

[4] The chelating agent securely binds the radioactive technetium-99m, allowing it to be

safely administered and tracked as it is processed by the hepatobiliary system.[4]

Catalysis: HEIDA-metal complexes can serve as catalysts in chemical synthesis.

Oxorhenium(V) complexes with HEIDA are used for the carboxylation of ethane, while

Vanadium complexes with HEIDA are employed for the peroxidative hydroxylation of

benzene.

Biochemical Research: In laboratory settings, HEIDA can be used to control the

concentration of free metal ions in solution, which is critical for studying the function of

metalloenzymes and other biological processes that are sensitive to metal ion

concentrations.

Quantitative Data
The stability and effectiveness of a chelating agent are quantitatively described by its stability

constants and removal efficiency. Higher stability constants indicate stronger binding to metal

ions.[5][6]

Table 1: Heavy Metal Ion Removal Efficiency using Iminodiacetic Acid (IDA) Functionalized

Resin This table summarizes the removal efficiency of the core functional group of HEIDA for

various heavy metal ions from aqueous solutions.

Metal Ion Removal Efficiency (%)

Cr(VI) 99.7%

Ni(II) 65%

Pb(II) 59%

Cd(II) 28%

(Data sourced from Misra RK, et al. J Hazard

Mater. 2011, as cited in[1])

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/903485/
https://pubmed.ncbi.nlm.nih.gov/903485/
https://cdn2.f-cdn.com/files/download/190437563/STABILITY%20CONSTANTS%20AND%20THEIR%20MEASUREMENT.pdf
https://pdfs.semanticscholar.org/8d52/6cb85bbdda1548cf8dccf32790b3b9df87b4.pdf
https://www.medchemexpress.com/iminodiacetic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Logarithmic Stability Constants (log K) for Divalent Metal Complexes with 3-

Hydroxypropyliminodiacetic Acid Data for 3-Hydroxypropyliminodiacetic acid, a close structural

analog of HEIDA, is presented to illustrate typical complex stability. Measurements were taken

at 30°C and an ionic strength of 0.1.[3] K1 represents the 1:1 ligand-to-metal complex, and K2

represents the 2:1 complex.

Metal Ion log K₁ log K₂

Cu(II) 11.23 6.67

Ni(II) 9.80 6.40

Co(II) 8.86 5.86

Zn(II) 8.85 —

Cd(II) 7.69 —

Mn(II) 6.25 —

(Data sourced from Chaberek,

S., & Martell, A. E. (1952). J.

Am. Chem. Soc., 74(23), 5057-

5060.[3])
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Caption: Mechanism of HEIDA metal ion chelation.
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containing target metal ions

(e.g., 100 mg/L).

2. Introduce HEIDA-functionalized
material (e.g., resin) to the solution.

3. Incubate mixture under
controlled pH and temperature

with agitation.

4. Separate the solid material
from the solution

(e.g., filtration, centrifugation).

5. Analyze the supernatant for
residual metal ion concentration

(e.g., via ICP-AES).

6. Calculate removal efficiency.
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Caption: Experimental workflow for heavy metal adsorption.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1293583?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Remediation Drug Development Catalysis

HEIDA
(2-Hydroxyethyl)iminodiacetic acid

Heavy Metal Removal
(e.g., Cr, Pb, Cu)

Chelates
Toxic Metals

Radiopharmaceuticals
(e.g., 99mTc-HIDA Imaging)

Binds
Radioisotopes

Organic Synthesis
(e.g., Carboxylation)

Forms Catalytic
Complexes

Enhanced Fenton's Reaction

Click to download full resolution via product page

Caption: Overview of HEIDA's primary applications.

Experimental Protocols
The following are generalized protocols intended to serve as a starting point for researchers.

Specific parameters such as concentration, pH, temperature, and incubation time should be

optimized for each specific application.

Protocol 1: Heavy Metal Adsorption from Aqueous
Solution
This protocol describes a general method for evaluating the capacity of HEIDA or a HEIDA-

functionalized material to remove heavy metal ions from water, based on methodologies for

similar chelating agents.[2]
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Materials:

(2-Hydroxyethyl)iminodiacetic acid or HEIDA-functionalized resin

Stock solutions (e.g., 1000 mg/L) of target heavy metal ions (e.g., Cu²⁺, Pb²⁺, Ni²⁺)

pH adjustment solutions (e.g., 0.1 M HCl, 0.1 M NaOH)

Deionized water

Conical flasks or beakers

Orbital shaker

Filtration apparatus (e.g., 0.45 µm syringe filters)

Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Atomic

Absorption Spectroscopy (AAS) instrument

Procedure:

Preparation of Metal Solution: Prepare a working solution of the target metal ion (e.g., 100

mg/L) by diluting the stock solution with deionized water. Adjust the pH of the solution to the

desired value (e.g., pH 5-7), as pH significantly affects chelation efficiency.

Adsorption Experiment:

Add a known quantity of the HEIDA-functionalized adsorbent (e.g., 200 mg of resin) to a

fixed volume of the metal ion solution (e.g., 50 mL).[1]

Place the flask on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) at a

controlled temperature (e.g., 25°C).

Take samples at various time points (e.g., 15, 30, 60, 90, 120 minutes) to determine the

kinetics of adsorption.

Sample Analysis:
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At each time point, withdraw a small aliquot of the mixture.

Immediately filter the aliquot to separate the adsorbent from the solution.

Analyze the filtrate for the remaining concentration of the metal ion using ICP-AES or AAS.

Data Analysis: Calculate the removal efficiency (%) at each time point using the following

equation:

Removal Efficiency (%) = [(C₀ - Cₜ) / C₀] x 100

Where C₀ is the initial metal ion concentration and Cₜ is the concentration at time 't'.

Protocol 2: General Procedure for Radiolabeling with
Technetium-99m
This protocol outlines a generalized "kit-based" method for labeling a HEIDA-derivative with

Technetium-99m (99mTc), inspired by the preparation of Tc-99m HIDA for diagnostic imaging.

[4] Note: All work with radioactive materials must be performed in a certified facility following all

institutional and regulatory safety protocols.

Materials:

HEIDA-derivative ligand (e.g., N-(2,6-dimethylphenylcarbamoylmethyl) iminodiacetic acid)

A reducing agent (e.g., Stannous Chloride, SnCl₂)

Sterile, pyrogen-free sodium pertechnetate (Na⁹⁹ᵐTcO₄) solution from a ⁹⁹Mo/⁹⁹ᵐTc

generator

Sterile, evacuated vials

Nitrogen gas source

Radiometric dose calibrator

Instant Thin-Layer Chromatography (ITLC) system for quality control
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Procedure:

Kit Preparation (Aseptic Technique):

In a sterile vial, dissolve the HEIDA-derivative ligand and the stannous chloride reducing

agent in a suitable buffer under an inert nitrogen atmosphere to prevent oxidation of the

Sn(II).

Lyophilize (freeze-dry) the mixture to create a stable, long-shelf-life "kit."

Radiolabeling:

Using a shielded syringe, draw the required activity of sterile sodium pertechnetate

(Na⁹⁹ᵐTcO₄) solution from the generator eluate.

Inject the pertechnetate solution into the lyophilized kit vial.

Gently swirl the vial to ensure complete dissolution and reaction. Allow the mixture to

incubate at room temperature for a specified time (e.g., 10-15 minutes). The Sn(II)

reduces the pertechnetate (TcO₄⁻), and the reduced ⁹⁹ᵐTc is then chelated by the HEIDA

ligand.

Quality Control:

Before administration, determine the radiochemical purity of the final product.

Using an ITLC system, spot a small amount of the labeled compound onto the strip.

Develop the chromatogram using appropriate mobile phases to separate the desired

⁹⁹ᵐTc-HEIDA complex from impurities like free pertechnetate (⁹⁹ᵐTcO₄⁻) and

reduced/hydrolyzed technetium (⁹⁹ᵐTcO₂).

The radiochemical purity should typically be >95% for clinical use.

Dose Measurement:

Measure the total activity of the final preparation in a dose calibrator to ensure it is within

the prescribed range for the intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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